![molecular formula C13H10ClNO4 B6391914 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% CAS No. 1261911-04-9](/img/structure/B6391914.png)
5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid (5-CMHN) is a synthetic compound that has been studied for its potential medicinal properties. It has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-tumor activities. 5-CMHN has also been studied for its potential therapeutic applications in various diseases, such as cancer, diabetes, and cardiovascular diseases.
Scientific Research Applications
5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% has been studied for its potential therapeutic applications in various diseases, such as cancer, diabetes, and cardiovascular diseases. It has been found to possess anti-inflammatory, antioxidant, and anti-tumor activities. In addition, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% has been found to possess antiviral, antifungal, and anti-malarial properties. Furthermore, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% has been studied for its potential use in drug delivery systems, as it can be used to increase the solubility and bioavailability of drugs.
Mechanism of Action
The exact mechanism of action of 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% is not yet fully understood. However, it is believed that 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% exerts its biological activities by modulating the activity of various enzymes and receptors. For example, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. In addition, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% has been found to modulate the activity of various receptors, such as the nuclear factor kappa-B (NF-κB) and the peroxisome proliferator-activated receptor gamma (PPARγ).
Biochemical and Physiological Effects
5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% has been found to possess a wide range of biochemical and physiological effects. It has been found to possess anti-inflammatory, antioxidant, and anti-tumor activities. In addition, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% has been found to possess antiviral, antifungal, and anti-malarial properties. Furthermore, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% has been found to possess neuroprotective, cardioprotective, and hepatoprotective effects.
Advantages and Limitations for Lab Experiments
The use of 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% in lab experiments has several advantages. It is a synthetic compound that can be easily synthesized in high yields. In addition, it is relatively inexpensive and readily available. Furthermore, 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% is stable and can be stored for long periods of time.
However, there are several limitations to the use of 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% in lab experiments. It is not approved for human use and has not been extensively studied in humans. In addition, its mechanism of action is not fully understood. Furthermore, its effects on humans are not yet known.
Future Directions
The future directions for research on 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% include further studies on its mechanism of action, its effects on humans, and its potential therapeutic applications. In addition, further studies should be conducted to determine the optimal dosage and duration of treatment with 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95%. Furthermore, further studies should be conducted to investigate the potential side effects of 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95%. Finally, further research should be conducted to investigate the potential synergistic effects of 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% with other drugs.
Synthesis Methods
5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% can be synthesized through a variety of methods. One of the most common methods is the reaction between 2-chloro-5-methoxyphenol and hydroxynicotinic acid (HNA) in the presence of sodium hydroxide. This reaction produces 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% in high yields (up to 95%). Another method involves the reaction between 2-chloro-5-methoxyphenol and HNA in the presence of piperidine. This method produces 5-(2-Chloro-5-methoxyphenyl)-2-hydroxynicotinic acid, 95% in yields of up to 80%.
properties
IUPAC Name |
5-(2-chloro-5-methoxyphenyl)-2-oxo-1H-pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClNO4/c1-19-8-2-3-11(14)9(5-8)7-4-10(13(17)18)12(16)15-6-7/h2-6H,1H3,(H,15,16)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABYLPNAUVWEABD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Cl)C2=CNC(=O)C(=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10687922 |
Source
|
Record name | 5-(2-Chloro-5-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10687922 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261911-04-9 |
Source
|
Record name | 5-(2-Chloro-5-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10687922 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.